N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[[7-(4-methoxyphenyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H21N5O4S/c1-28-16-5-3-15(4-6-16)25-8-9-26-20(25)23-24-21(26)31-13-19(27)22-14-2-7-17-18(12-14)30-11-10-29-17/h2-7,12H,8-11,13H2,1H3,(H,22,27)
• InChI Key: FQZXXMNVXHKKJD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN3C2=NN=C3SCC(=O)NC4=CC5=C(C=C4)OCCO5
• Molecular Formula: C21H21N5O4S
• Molecular Weight: 439.5 g/mol

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H21N5O4S and its molecular weight is 439.49. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anthelmintic Evaluation of Triazole Derivatives Triazole derivatives have been evaluated for their anthelmintic activity against Pheretima posthumous. A series of N-[3-{(1H-benzo[d]imidazol-2-ylthio) methyl}-5-mercapto-4H-1,2,4-triazol-4yl]-2-substituted phenoxy acetamide compounds showed significant anthelmintic activity when compared with standard drugs like Albendazole and Piperazine. This indicates the potential of triazole derivatives in the development of new anthelmintic agents (Kumar & Sahoo, 2014).

Antitumor Activity of Benzothiazole Derivatives Benzothiazole derivatives bearing different heterocyclic rings were synthesized and evaluated for their antitumor activity against approximately 60 human tumor cell lines. Some compounds demonstrated considerable anticancer activity against certain cancer cell lines, highlighting the potential of benzothiazole derivatives in cancer therapy (Yurttaş, Tay, & Demirayak, 2015).

Angiotensin II Antagonists from Triazole and Imidazo[1,2-b][1,2,4]triazoles A series of triazoles and imidazo[1,2-b][1,2,4]triazoles were synthesized and evaluated as angiotensin II antagonists. Among them, certain compounds showed potent in vitro and in vivo activity, suggesting their potential use in treating hypertension and related cardiovascular diseases (Ashton et al., 1993).

Histamine H2-Receptor Antagonists for Ulcer Treatment Imidazo[1,2-a]pyridinylalkylbenzoxazole derivatives were synthesized and evaluated for their activity as histamine H2-receptor antagonists. Some compounds showed promising pharmacological activities, indicating their potential application in treating ulcers (Katsura et al., 1992).

Cytotoxic Activity of Imidazo[2,1-b]thiazole Derivatives Novel compounds bearing the imidazo[2,1-b]thiazole scaffold were synthesized and tested for their cytotoxicity against human cancer cell lines. One compound, in particular, showed significant inhibitory activity, suggesting the potential of imidazo[2,1-b]thiazole derivatives as anticancer agents (Ding et al., 2012).